Cas no 1396888-60-0 (1-(3-phenylpropyl)-3-{1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}urea)

1-(3-Phenylpropyl)-3-{1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}urea is a synthetic urea derivative with a structurally optimized design, combining a phenylpropyl moiety and a pyridine-3-carbonyl-substituted piperidine group. This compound exhibits potential as a bioactive intermediate in medicinal chemistry, particularly in targeting enzyme modulation or receptor interactions due to its dual-functional architecture. The presence of the pyridine carbonyl group enhances binding affinity, while the flexible phenylpropyl linker improves solubility and pharmacokinetic properties. Its well-defined stereochemistry and purity make it suitable for research applications in drug discovery, particularly in the development of kinase inhibitors or GPCR-targeted therapies. The compound's stability under physiological conditions further supports its utility in preclinical studies.

1-(3-phenylpropyl)-3-{1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}urea structure

1396888-60-0 structure

Product Name:1-(3-phenylpropyl)-3-{1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}urea

CAS No:1396888-60-0

MF:C₂₂H₂₈N₄O₂

MW:380.483325004578

CID:6525834

PubChem ID:71786537

Update Time:2025-10-17

1-(3-phenylpropyl)-3-{1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

- 1-(3-phenylpropyl)-3-{1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}urea
- 1-((1-nicotinoylpiperidin-4-yl)methyl)-3-(3-phenylpropyl)urea
- AKOS024534971
- VU0534399-1
- 1-(3-phenylpropyl)-3-{[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl}urea
- F6178-3674
- 1-(3-phenylpropyl)-3-[[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl]urea
- 1396888-60-0
- Inchi： 1S/C22H28N4O2/c27-21(20-9-5-12-23-17-20)26-14-10-19(11-15-26)16-25-22(28)24-13-4-8-18-6-2-1-3-7-18/h1-3,5-7,9,12,17,19H,4,8,10-11,13-16H2,(H2,24,25,28)
- InChI Key： BOGNDKUKUPYYOK-UHFFFAOYSA-N
- SMILES： O=C(C1C=NC=CC=1)N1CCC(CNC(NCCCC2C=CC=CC=2)=O)CC1

Computed Properties

Exact Mass: 380.22122615g/mol
Monoisotopic Mass: 380.22122615g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 28
Rotatable Bond Count: 7
Complexity: 485
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 74.3Å²

1-(3-phenylpropyl)-3-{1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}urea Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6178-3674-2μmol	1-(3-phenylpropyl)-3-{[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl}urea	1396888-60-0	2μmol	$57.0	2023-09-09
Life Chemicals	F6178-3674-5μmol	1-(3-phenylpropyl)-3-{[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl}urea	1396888-60-0	5μmol	$63.0	2023-09-09
Life Chemicals	F6178-3674-10μmol	1-(3-phenylpropyl)-3-{[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl}urea	1396888-60-0	10μmol	$69.0	2023-09-09
Life Chemicals	F6178-3674-20μmol	1-(3-phenylpropyl)-3-{[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl}urea	1396888-60-0	20μmol	$79.0	2023-09-09
Life Chemicals	F6178-3674-1mg	1-(3-phenylpropyl)-3-{[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl}urea	1396888-60-0	1mg	$54.0	2023-09-09
Life Chemicals	F6178-3674-2mg	1-(3-phenylpropyl)-3-{[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl}urea	1396888-60-0	2mg	$59.0	2023-09-09
Life Chemicals	F6178-3674-3mg	1-(3-phenylpropyl)-3-{[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl}urea	1396888-60-0	3mg	$63.0	2023-09-09
Life Chemicals	F6178-3674-4mg	1-(3-phenylpropyl)-3-{[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl}urea	1396888-60-0	4mg	$66.0	2023-09-09
Life Chemicals	F6178-3674-5mg	1-(3-phenylpropyl)-3-{[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl}urea	1396888-60-0	5mg	$69.0	2023-09-09
Life Chemicals	F6178-3674-10mg	1-(3-phenylpropyl)-3-{[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl}urea	1396888-60-0	10mg	$79.0	2023-09-09